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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical discovery, synthesis, and evolution of
aminonaphthalenedisulfonic acids. From their foundational role in the synthetic dye industry of
the 19th century to their modern applications in biomedical research, these compounds
represent a significant chapter in the history of industrial and medicinal chemistry. This
document provides a comprehensive overview of key discoveries, detailed experimental
protocols for their synthesis, quantitative data for various isomers, and an exploration of their
emerging roles in drug development.

Historical Context and Key Discoveries

The story of aminonaphthalenedisulfonic acids is intrinsically linked to the rise of the German
chemical industry in the latter half of the 19th century. The burgeoning textile industry created a
massive demand for synthetic dyes, and naphthalene, a readily available coal tar derivative,
became a key building block for a new generation of vibrant and colorfast azo dyes. Pioneering
chemists and industrial powerhouses like Badische Anilin- & Soda-Fabrik (BASF) and Cassella
Farbwerke Mainkur drove the systematic investigation of naphthalene chemistry, leading to the
discovery and industrial production of a vast array of sulfonated and aminated derivatives.
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A pivotal figure in this era was the Swedish chemist Per Teodor Cleve (1840-1905). His
extensive research on naphthalene derivatives led to the discovery of several
aminonaphthalenesulfonic acids, which are now collectively known as Cleve's acids.[1][2]
Another key contributor was the German chemist Georg Tobias, who is credited with the
discovery of Tobias acid (2-amino-1-naphthalenesulfonic acid).[3] These discoveries, along with
the development of other important isomers like Laurent's acid, Peri acid, Dahl's acid, and
Bronner's acid, laid the foundation for a new era in dye chemistry.[4][5][6]

The industrial synthesis of these compounds was a major focus for companies like BASF,
founded in 1865, and Cassella.[4][7] These companies developed and patented numerous
processes for the large-scale production of aminonaphthalenedisulfonic acids, which were then
used as crucial intermediates in the synthesis of a wide range of azo dyes.

Timeline of Key Discoveries and Developments

This timeline highlights some of the key milestones in the historical development of
aminonaphthalenedisulfonic acids.

Click to download full resolution via product page

A timeline of the key discoveries and developments of aminonaphthalenedisulfonic acids.

Key Aminonaphthalenedisulfonic Acids: Properties
and Synthesis

This section provides a detailed overview of some of the most significant
aminonaphthalenedisulfonic acid isomers, including their physical and chemical properties, and
established synthetic protocols.

Quantitative Data of Key Isomers
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The following tables summarize key quantitative data for several important
aminonaphthalenedisulfonic acid isomers.

Table 1: Physical Properties of Key Aminonaphthalenedisulfonic Acids

Molecular .
Common IUPAC CAS Molecular . Melting
Weight ( )
Name Name Number Formula Point (°C)
g/mol )
4-
Naphthionic Aminonaphth
84-86-6 C10HoaNO3S 223.25 =300
acid alene-1-
sulfonic acid
2-
_ _ Aminonaphth
Tobias acid 81-16-3 C10HaNOsS 223.25 180[8]
alene-1-
sulfonic acid
5-
) Aminonaphth
Laurent's acid 84-89-9 C10HoNOs3S 223.25 >300
alene-1-
sulfonic acid
8-
o Aminonaphth
Peri acid 82-75-7 C10HoaNO3S 223.25 >350[3]
alene-1-
sulfonic acid
5-
1,6-Cleve's Aminonaphth
) 119-79-9 C10HaNOsS 223.25 >300[9]
acid alene-2-
sulfonic acid
6-
Brénner's Aminonaphth
] 93-00-5 C10HoNOsS 223.25 >300
acid alene-2-
sulfonic acid
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Table 2: Solubility of Key Aminonaphthalenedisulfonic Acids

Solubility in Other

Common Name Water Solubility
Solvents

Naphthionic acid Very slightly soluble Soluble in agueous base[10]

] ] Sparingly soluble, sodium salt Slightly soluble in DMSO and
Tobias acid

is readily soluble[11] methanol (heated)[8]
Laurent's acid Soluble in hot water[12]
o Slightly soluble in water,
Peri acid

soluble in glacial acetic acid[3]

1,6-Cleve's acid

Bronner's acid

Experimental Protocols for Key Syntheses

The following sections provide detailed methodologies for the synthesis of several key
aminonaphthalenedisulfonic acids.

Naphthionic acid is typically prepared by the sulfonation of 1-aminonaphthalene.[2]
Experimental Protocol:
e Reaction Setup: In a suitable reaction vessel, add 1-aminonaphthalene.

» Sulfonation: Slowly add concentrated sulfuric acid to the 1-aminonaphthalene with stirring.
The reaction is exothermic and the temperature should be controlled.

e Heating: Heat the reaction mixture to a temperature of 100-130°C for several hours. The
progress of the reaction can be monitored by techniques such as thin-layer chromatography.

o Work-up: After the reaction is complete, the mixture is cooled and poured into a large volume
of cold water or onto ice.
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 |solation: The precipitated naphthionic acid is collected by filtration, washed with cold water
to remove excess sulfuric acid, and then dried.

1-Aminonaphthalene
Sulfonation . —__ . . .
(100-130°C) Filtration & Washing Naphthionic Acid

Bucherer Reaction - :

Addition to lime slurry

Filtration (80°C) Acidification with HCI (40°C)

2-Hydroxynaphthalene-1-sulfonic acid
+ NHs + (NH4)2503

Peri Acid

Reduction

(Fe/H2504) Fractional Acidification IS S ST ]

Naphthalene-1-sulfonic_acid Nitration Mixture of 5- and 8-nitro Mixture of Peri and
P - (HNO3/H2504, 30°C) isomers Laurent’s acids

Laurent's Acid

Aminonaphthalenedisulfonic
Acid Scaffold

Key Prgperties

Environmentally Sensitive Potential for Biological Absorption and Excretion
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Toxicology and Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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